4-Methylthiobenzyl alcohol methanesulfonate

• Molecular Formula: C9H12O3S2
• Molecular Weight: 232.3 g/mol
• IUPAC Name: (4-methylsulfanylphenyl)methyl methanesulfonate
• InChI: InChI=1S/C9H12O3S2/c1-13-9-5-3-8(4-6-9)7-12-14(2,10)11/h3-6H,7H2,1-2H3
• InChI Key: STLZYIISXRSPML-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)COS(=O)(=O)C

Description

4-Methylthiobenzyl alcohol methanesulfonate is a useful research compound. Its molecular formula is C9H12O3S2 and its molecular weight is 232.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a sulfonating flask, 50 g (0.32 mol) of 4-methylthiobenzyl alcohol and 46.3 g (0.32 mol) of methylsulfonyl chloride are dissolved in 250 ml of toluene and, with cooling at 10° C., 32.5 g (0.32 mol) of triethylamine are added dropwise. The reaction mixture is then heated to room temperature and stirred overnight. 400 ml of 2N hydrochloric acid are then added to the reaction solution slowly and with cooling. The phases are separated and the organic phase is washed with water, dried over MgSO4 and concentrated in a rotary evaporator. 60 g (80%) of 4-methylthiobenzyl alcohol methanesulfonate are obtained in the form of a yellow oil.